1-[4,6,8,10,12-Penta(propanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]propan-1-one

• Molecular Formula: C24H36N6O6
• Molecular Weight: 504.6 g/mol
• IUPAC Name: 1-[4,6,8,10,12-penta(propanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]propan-1-one
• InChI: InChI=1S/C24H36N6O6/c1-7-13(31)25-19-20-26(14(32)8-2)23(25)24-27(15(33)9-3)21(29(19)17(35)11-5)22(28(24)16(34)10-4)30(20)18(36)12-6/h19-24H,7-12H2,1-6H3
• InChI Key: BUIYADAJSBYEBM-UHFFFAOYSA-N
• SMILES: CCC(=O)N1C2C3N(C4C(N3C(=O)CC)N(C(C1N4C(=O)CC)N2C(=O)CC)C(=O)CC)C(=O)CC

Description

1-[4,6,8,10,12-Penta(propanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]propan-1-one, commonly known as PHT, is a synthetic compound that has been extensively studied in scientific research. This compound has shown promising results in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of PHT is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as GABA and glutamate. PHT has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
PHT has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain, improve cognitive function, and reduce seizures. PHT has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PHT in lab experiments is its high potency and selectivity. PHT has been shown to have a high affinity for certain receptors in the central nervous system, which makes it an ideal compound for studying the effects of neurotransmitters and enzymes. However, one of the limitations of using PHT in lab experiments is its potential toxicity. PHT has been shown to be toxic at high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on PHT. One area of research is the development of new drugs based on the structure of PHT. Researchers are also interested in studying the potential use of PHT in the treatment of other diseases such as cancer and diabetes. Additionally, there is a need for further research on the safety and toxicity of PHT, particularly in relation to long-term use.

Synthesis Methods

The synthesis of PHT involves the reaction of 2,4,6,8,10,12-hexanitro-2,4,6,8,10,12-hexaazatetracyclo[5.5.0.03,11.05,9]dodecane with propanoic anhydride in the presence of a catalyst. The resulting compound is then reduced using a reducing agent such as sodium borohydride to obtain PHT.

Scientific Research Applications

PHT has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. PHT has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.